Cas no 124752-25-6 (Descyclopropyl Abacavir)

• Product Name: Descyclopropyl Abacavir
• CAS No: 124752-25-6
• MF: C₁₁H₁₄N₆O
• MW: 246.26846075058
• CID: 163849
• PubChem ID: 130245
• Update Time: 2025-07-02

Descyclopropyl Abacavir Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-methanol,4-(2,6-diamino-9H-purin-9-yl)-, (1S,4R)-
• Descyclopropyl Abacavir
• 6-aminocarbovir
• (1α,4α)-4-(2,6-Diamino-9H-purin-9-yl)-2-cyclopentenyl-carbinol
• [(1S,4R)-4-(2,6-diamino-9H-purin-9-yl)cyclopent-2-en-1-yl]methanol
• 2-Cyclopentene-1-methanol, 4-(2,6-diamino-9H-purin-9-yl)-, (1S-cis)-
• (1S,4R)-4-[2,6-Diamino-9H-purin-9-yl]-2-cyclopentene-1-methanol
• 2-CYCLOPENTENE-1-METHANOL, 4-(2,6-DIAMINO-9H-PURIN-9-YL)-, (1S,4R)-
• NSC 614850
• [4-(6-Amino-2-imino-1,2-dihydro-9H-purin-9-yl)cyclopent-2-en-1-yl]methanol
• DTXSID90922641
• (-)-(1S,4R)-4-[2,6-Diamino-9H-purin-9yl]-2-cyclopentene-1-methanol
• F795V26W54
• 118237-88-0
• UNII-F795V26W54
• (+/-)-Carbocyclic-2',3'-dideoxydidehydro-2-6-diaminopurinenucleoside
• (+/-)-Carbocy-2,6-diNH2-P-D4-Nucleo
• ((1S,4R)-4-(2,6-Diamino-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
• Rel-((1S,4R)-4-(2,6-diamino-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
• 124752-25-6
• SCHEMBL6553486
• (-)6AC
• ((1S,4R)-4-(2,6-DIAMINO-9H-PURIN-9-YL)CYCLOPENT-2-ENYL)METHANOL
• 6-Amino-carbovir
• NSC614850
• [(1S,4R)-4-(2,6-Diamino-9H-purin-9-yl)cyclopent-2-enyl]methanol
• [(1S,4R)-4-(2,6-diaminopurin-9-yl)cyclopent-2-en-1-yl]methanol
• AminoCBV
• Q27277758
• (+-)-Carbocyclic-2',3'-dideoxydidehydro-2-6-diaminopurinenucleoside
• ABACAVIR SULFATE IMPURITY C [EP IMPURITY]
• ABACAVIR SULFATE IMPURITY C [WHO-IP]
• (+-)-Carbocy-2,6-diNH2-P-D4-Nucleo

• Inchi： 1S/C11H14N6O/c12-9-8-10(16-11(13)15-9)17(5-14-8)7-2-1-6(3-7)4-18/h1-2,5-7,18H,3-4H2,(H4,12,13,15,16)/t6-,7+/m1/s1
• InChI Key： ZKJUXHDSLJYKED-RQJHMYQMSA-N
• SMILES： OC[C@@H]1C=C[C@@H](C1)N1C=NC2C(N)=NC(N)=NC1=2

Computed Properties

• Exact Mass: 246.123
• Monoisotopic Mass: 246.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-182°C
• Boiling Point: 628.2±65.0 °C at 760 mmHg
• Flash Point: 333.7±34.3 °C
• Refractive Index: 1.866
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 115.87000
• LogP: 1.26260
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Descyclopropyl Abacavir Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 41-43
• Safety Instruction： 26-36/37-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Descyclopropyl Abacavir

Descyclopropyl Abacavir: A Comprehensive Overview

Descyclopropyl Abacavir, with the CAS number 124752-25-6, is a significant compound in the field of antiviral therapy. This compound has garnered attention due to its unique chemical structure and potential applications in treating viral infections. Recent studies have highlighted its role in inhibiting viral replication, making it a promising candidate for further research and development.

The chemical structure of Descyclopropyl Abacavir is characterized by a cyclopropyl group attached to a nucleoside analog. This structural feature contributes to its antiviral activity by targeting specific viral enzymes. Researchers have found that the compound exhibits potent activity against a range of viruses, including HIV and hepatitis C virus (HCV). Its mechanism of action involves interference with viral RNA replication, thereby reducing the viral load in infected cells.

Recent advancements in virology have underscored the importance of Descyclopropyl Abacavir in the development of novel antiviral therapies. Studies published in leading medical journals have demonstrated its efficacy in combination with other antiviral agents, suggesting a synergistic effect that enhances therapeutic outcomes. These findings have implications for the treatment of chronic viral infections, where current therapies may be limited by drug resistance or adverse side effects.

In addition to its antiviral properties, Descyclopropyl Abacavir has shown potential in preclinical models for the treatment of cancer. Research indicates that the compound may inhibit tumor growth by targeting specific oncogenic pathways. This dual functionality highlights the versatility of Descyclopropyl Abacavir and opens new avenues for its application in oncology.

The synthesis and characterization of Descyclopropyl Abacavir have been extensively studied, with researchers focusing on optimizing its pharmacokinetic properties. Improved bioavailability and reduced toxicity are key areas of investigation, as these factors are critical for successful clinical translation. Recent breakthroughs in drug delivery systems have also explored the use of nanotechnology to enhance the efficacy and reduce side effects of Descyclopropyl Abacavir.

Clinical trials involving Descyclopropyl Abacavir are currently underway, with promising results indicating its safety and tolerability in human subjects. These trials are paving the way for regulatory approval and eventual use in clinical settings. The integration of Descyclopropyl Abacavir into existing treatment regimens could significantly improve patient outcomes and reduce the burden of viral diseases worldwide.

In conclusion, Descyclopropyl Abacavir, CAS number 124752-25-6, represents a cutting-edge advancement in antiviral research. Its unique chemical properties, combined with recent scientific breakthroughs, position it as a valuable tool in the fight against viral infections and other debilitating diseases. As research continues to unfold, the potential applications of this compound are expected to expand further, offering new hope for patients worldwide.